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Compound of Interest

4-Benzyloxy-2-iodo-1-
Compound Name:

methylbenzene
CAS No.: 1052647-33-2
Cat. No.: B1444444

Get Quote

Identity, Synthesis, and Application in Drug
Discovery
Part 1: Executive Identification & CAS Intelligence

Target Molecule: 4-Benzyloxy-2-iodo-1-methylbenzene Systematic Name: 1-(Benzyloxy)-3-
iodo-4-methylbenzene Common Name: 4-Benzyloxy-2-iodotoluene Core Scaffold: 3-lodo-p-
cresol benzyl ether

The CAS Number Challenge

Unlike common catalog reagents, 4-Benzyloxy-2-iodo-1-methylbenzene is frequently
synthesized in situ or on-demand as a high-value intermediate. Consequently, it does not
possess a widely indexed "commaodity” CAS number in public chemical registries.

Researchers must identify this compound via its Parent Precursor, which is commercially
indexed:
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Component Chemical Name CAS Number Role
Parent Phenol 3-lodo-4-methylphenol  626250-54-2 Core Scaffold
Reagent Benzyl Bromide 100-39-0 Protecting Group

] 4-(Benzyloxy)-1-iodo-
Isomer Warning 1149618-83-6 DO NOT USE
2-methylbenzene

CRITICAL ISOMER ALERT: Commercial databases often surface CAS 1149618-83-6 when

searching for similar strings. This is a regioisomer where the lodine is para to the benzyloxy

group.
e Target (You need): Methyl is para to Benzyloxy.

e [somer (Avoid): lodine is para to Benzyloxy.

Part 2: Chemical Profile & Structural Logic[1]

This molecule serves as a strategic building block in medicinal chemistry. The iodine at the C2
position provides a reactive handle for cross-coupling (Suzuki-Miyaura, Sonogashira), while the
benzyl ether at C4 acts as a robust protecting group for the phenol, stable against basic and
oxidative conditions but removable via hydrogenolysis.
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Property Predicted Value Structural Rationale

Toluene core + lodo + Benzyl
Molecular Formula

ether
Molecular Weight 324.16 g/mol Heavy atom effect (lodine)
LogP (Predicted) ~4.8 :;izz)::;r::i;::(;o
H-Bond Donors 0 Phenol is capped (ether)
H-Bond Acceptors 1 Ether oxygen
Rotatable Bonds 3 Benzyl-O and O-Aryl bonds

Part 3: Synthesis Protocol (Williamson Ether Synthesis)

Since the specific ether is often non-catalogued, the standard protocol involves the benzylation
of 3-iodo-4-methylphenol. This is a self-validating SN2 reaction.

Reagents & Stoichiometry[1]
e Substrate: 3-lodo-4-methylphenol (1.0 equiv) [CAS: 626250-54-2][2][3][4][5]

Electrophile: Benzyl bromide (1.2 equiv) [CAS: 100-39-0]

Base: Potassium Carbonate (

) (2.0 equiv) - Anhydrous, finely ground

Solvent: DMF (N,N-Dimethylformamide) or Acetone

Temperature: 60°C (DMF) or Reflux (Acetone)

Step-by-Step Workflow

e Preparation: Charge a round-bottom flask with 3-iodo-4-methylphenol (1.0 eq) and
anhydrous DMF (0.5 M concentration).

» Deprotonation: Add
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(2.0 eq) in a single portion. Stir at room temperature for 15 minutes to facilitate phenoxide
formation.

o Observation: Suspension may change color slightly as the phenoxide forms.

o Alkylation: Add Benzyl bromide (1.2 eq) dropwise via syringe.
o Safety: Benzyl bromide is a lachrymator. Perform in a fume hood.

e Reaction: Heat the mixture to 60°C. Monitor via TLC (Hexane/EtOAc 9:1).
o Endpoint: Disappearance of the starting phenol (lower

) and appearance of the less polar ether (high

). Typical time: 2—4 hours.
o Workup:
o Cool to room temperature.

o Dilute with water (5x reaction volume) to dissolve salts and precipitate the product (or
extract with Ethyl Acetate).

o Wash organic layer with water (3x) to remove DMF.
o Wash with Brine, dry over
, and concentrate.
« Purification: Recrystallization from Ethanol/Hexane or Flash Column Chromatography (
, 100% Hexanes

5% EtOAc/Hexanes).

Reaction Mechanism Visualization

The following diagram illustrates the SN2 pathway, highlighting the nucleophilic attack of the
phenoxide on the benzylic carbon.
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Caption: Mechanistic pathway for the synthesis of the target ether via base-mediated SN2
alkylation.

Part 4: Applications in Drug Discovery

The primary utility of 4-Benzyloxy-2-iodo-1-methylbenzene lies in its role as an orthogonal
intermediate. The iodine atom allows for C-C bond formation, while the benzyl group protects
the oxygen for later "unmasking."

Strategic Workflow: The "Protect-Couple-Deprotect" Cycle

In medicinal chemistry, this molecule is often used to construct biaryl scaffolds found in kinase
inhibitors or receptor modulators.

e Coupling: The lodine (C2) is reacted with a boronic acid (Suzuki) or terminal alkyne
(Sonogashira). The steric bulk of the ortho-methyl group must be considered; highly active
catalysts (e.g.,

or Buchwald precatalysts) are recommended.

o Deprotection: Post-coupling, the benzyl group is removed via Hydrogenation (

) or Lewis Acid (

) to reveal the free phenol.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1444444/docs?utm_src=pdf-body-img#technical-guide-4-benzyloxy-2-iodo-1-methylbenzene
https://www.benchchem.com/product/b1444444/docs?utm_src=pdf-body#technical-guide-4-benzyloxy-2-iodo-1-methylbenzene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444444?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Functionalization: The revealed phenol can then be converted to a carbamate, ether, or
solubilizing tail.

Step 1: C-C Bond Formation
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Caption: The strategic utility of the target molecule in generating biaryl scaffolds via orthogonal
protection.

Part 5: Safety & Handling

o Aryl lodides: Generally stable but light-sensitive. Store in amber vials to prevent photo-
deiodination.

o Benzyl Bromide (Reagent): Potent lachrymator (tear gas). Causes severe eye and skin
irritation. All transfers must occur in a certified fume hood. Quench excess alkylating agent
with aqueous ammonia or amine before disposal.

o Waste Disposal: Aqueous waste from the reaction contains potassium bromide and residual
DMF; dispose of as halogenated organic waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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